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Compound of Interest

Isobutyl 5-chloro-2,2-
Compound Name:
dimethylvalerate

Cat. No.: B194615

Technical Guide: Isobutyl 5-chloro-2,2-
dimethylvalerate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Isobutyl 5-chloro-2,2-dimethylvalerate. The information is compiled from various chemical
data sources and is intended to support research and development activities.

Core Physical and Chemical Properties

Isobutyl 5-chloro-2,2-dimethylvalerate, with the CAS Number 109232-37-3, is a chlorinated
ester.[1] It is recognized as an intermediate in the synthesis of other organic molecules,
including pharmaceutical agents.[1][2] At room temperature, it typically presents as a colorless
to yellow-brown liquid.[1][3]

Quantitative Data Summary

The following table summarizes the key physical properties of Isobutyl 5-chloro-2,2-
dimethylvalerate.
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Property Value Units

Molecular Formula C11H21CIO2

Molecular Weight 220.74 g/mol

Boiling Point 266.4 °C at 760 mmHg
Density 0.979 g/cm3

Flash Point 1151 °C

Vapor Pressure 0.00864 mmHg at 25°C
Refractive Index 1.441

[Sources:[2][3]]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Isobutyl 5-
chloro-2,2-dimethylvalerate are not readily available in the public domain. However, standard
analytical methods would be employed for their determination. For instance, boiling point
determination would typically be carried out using distillation under controlled pressure, while
density would be measured using a pycnometer or a digital density meter.

General Synthesis Protocol: Fischer Esterification

Isobutyl 5-chloro-2,2-dimethylvalerate can be synthesized via a Fischer esterification
reaction. This method involves the acid-catalyzed reaction of 5-chloro-2,2-dimethylvaleric acid
with isobutyl alcohol.[1]

Reaction:

5-chloro-2,2-dimethylvaleric acid + Isobutyl alcohol = Isobutyl 5-chloro-2,2-dimethylvalerate
+ Water

General Procedure:
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e Reactant Mixture: 5-chloro-2,2-dimethylvaleric acid and an excess of isobutyl alcohol are
combined in a round-bottom flask.

o Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid or p-
toluenesulfonic acid, is added to the mixture.[1]

o Reflux: The reaction mixture is heated to reflux. The progress of the reaction can be
monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography
(GC).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature. The excess
alcohol and the acid catalyst are typically removed by washing with an aqueous basic
solution (e.g., sodium bicarbonate solution) followed by water.

o Extraction and Drying: The crude ester is extracted with a suitable organic solvent (e.g.,
diethyl ether or ethyl acetate). The organic layer is then dried over an anhydrous drying
agent (e.g., sodium sulfate or magnesium sulfate).

 Purification: The solvent is removed under reduced pressure, and the resulting crude
Isobutyl 5-chloro-2,2-dimethylvalerate is purified by fractional distillation to yield the final
product.

Visualized Workflows and Relationships
Fischer Esterification Workflow

The following diagram illustrates the general workflow for the synthesis of Isobutyl 5-chloro-
2,2-dimethylvalerate via Fischer Esterification.
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Fischer Esterification Workflow
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Logical Relationship as a Chemical Intermediate

This diagram shows the role of Isobutyl 5-chloro-2,2-dimethylvalerate as a chemical

intermediate in the synthesis of more complex molecules.
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Role as a Chemical Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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